Cas no 102771-66-4 (5-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 102771-66-4
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD10697540
• CID: 1006571
• PubChem ID: 19860738
• Update Time: 2025-05-26

5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethoxy)picolinic acid
• 5-(Trifluoromethoxy)pyridine-2-carboxylic acid
• AG-D-12550
• AK145625
• CTK4A1467
• PubChem17731
• SureCN2300999
• 2-Pyridinecarboxylic acid, 5-(trifluoromethoxy)-
• 5-Trifluoromethoxy-pyridine-2-carboxylic acid
• 5-trifluoromethoxy-2-pyridinecarboxylic acid
• SCHEMBL2300999
• 5-(trifluoromethoxy)-2-pyridinecarboxylic acid
• DB-332735
• AKOS016015761
• BBL102007
• 5-(Trifluoromethoxy)picolinicacid
• EN300-193652
• 102771-66-4
• SY033706
• MFCD10697540
• DTXSID30600678
• CS-0080450
• A896705
• KS-8372
• STL555806
• AU-004/43508056
• 5-(trifluoromethoxy)pyridine-2-carboxylic acid

• MDL： MFCD10697540
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)14-4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13)
• InChI Key： GBEFAEXUUBIUIK-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)O)C=C1)(F)F

Computed Properties

• Exact Mass: 207.01432
• Monoisotopic Mass: 207.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 257.0±35.0℃ at 760 mmHg
• Flash Point: 109.2±25.9 °C
• PSA: 59.42
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-(trifluoromethoxy)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(trifluoromethoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 5-(Trifluoromethoxy)pyridine-2-carboxylic Acid (CAS No. 102771-66-4)

5-(Trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 102771-66-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its trifluoromethoxy and carboxylic acid functional groups, serves as a versatile building block in synthetic chemistry. Its unique structural features make it a valuable intermediate for the development of advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its electron-withdrawing properties and enhanced stability under various conditions.

The growing interest in 5-(Trifluoromethoxy)pyridine-2-carboxylic acid is closely tied to the rising demand for fluorinated compounds in modern applications. Fluorinated molecules are known for their ability to improve the bioavailability and metabolic stability of pharmaceuticals, making them a hotspot in drug discovery. For instance, the trifluoromethoxy group in this compound is often associated with increased lipophilicity, which can enhance membrane permeability—a critical factor in the design of CNS-active drugs. This aligns with current trends in the pharmaceutical industry, where AI-driven drug design and high-throughput screening are accelerating the discovery of novel therapeutics.

From an agrochemical perspective, 5-(Trifluoromethoxy)pyridine-2-carboxylic acid is being investigated for its potential role in developing next-generation pesticides. The trifluoromethoxy moiety is known to confer resistance to enzymatic degradation, thereby prolonging the efficacy of agrochemicals. This is particularly relevant in the context of sustainable agriculture, where reducing the frequency of pesticide application is a key goal. Additionally, the compound's compatibility with green chemistry principles—such as minimal environmental persistence—makes it an attractive candidate for eco-friendly formulations.

In material science, 5-(Trifluoromethoxy)pyridine-2-carboxylic acid is explored for its potential in designing advanced polymers and coating materials. The incorporation of fluorinated groups into polymers can significantly alter their thermal and chemical resistance, making them suitable for extreme environments. This has implications for industries ranging from aerospace to electronics, where high-performance materials are in constant demand. The compound's ability to act as a ligand or catalyst in coordination chemistry further expands its utility in catalytic processes and nanotechnology.

The synthesis and applications of 5-(Trifluoromethoxy)pyridine-2-carboxylic acid are also a subject of academic research. Recent studies have focused on optimizing its production through cost-effective methodologies, such as microwave-assisted synthesis or flow chemistry. These advancements are critical for scaling up production while maintaining high purity and yield. Furthermore, the compound's role in cross-coupling reactions and bioconjugation techniques highlights its importance in modern synthetic strategies.

As the scientific community continues to uncover new applications for 5-(Trifluoromethoxy)pyridine-2-carboxylic acid, its commercial relevance is expected to grow. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of researchers and industrial clients. The compound's alignment with trends in fluorochemistry and sustainable innovation ensures its place as a key player in the future of chemical sciences.